Cas no 2580248-43-5 (1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate
• CAS No: 2580248-43-5
• MF: C₁₇H₁₈F₃NO₄
• MW: 357.324335575104
• MDL: MFCD33020762
• CID: 5662939
• PubChem ID: 155859015
• Update Time: 2025-08-04

1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27703393
• 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate
• 1-O-Tert-butyl 4-O-ethyl 6-(trifluoromethyl)indole-1,4-dicarboxylate
• 2580248-43-5

• MDL： MFCD33020762
• Inchi： 1S/C17H18F3NO4/c1-5-24-14(22)12-8-10(17(18,19)20)9-13-11(12)6-7-21(13)15(23)25-16(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： CQJMFGULOUTMPW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C2C=CN(C(=O)OC(C)(C)C)C=2C=1)(F)F

Computed Properties

• Exact Mass: 357.11879254g/mol
• Monoisotopic Mass: 357.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate

Introduction to 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate (CAS No. 2580248-43-5)

1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate, identified by its CAS number 2580248-43-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole derivatives class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group, a tert-butyl substituent, and an ethyl side chain, contribute to its unique chemical properties and biological interactions.

The trifluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug development. This group is often incorporated into pharmaceuticals to improve pharmacokinetic profiles, such as prolonging half-life and increasing bioavailability. Additionally, the tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the molecule towards biological targets. The combination of these structural features makes 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate a promising candidate for further investigation in medicinal chemistry.

The 1H-indole-1,4-dicarboxylate core structure is another critical component that contributes to the compound's potential biological activity. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter signaling, immune responses, and cancer cell proliferation. The presence of two carboxylic acid groups in this molecule not only enhances its solubility in polar environments but also allows for further functionalization through esterification or amidation reactions. These modifications can fine-tune the pharmacological properties of the compound, making it more suitable for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways and tumor growth. For instance, preliminary computational studies indicate that the trifluoromethyl group may interact with hydrophobic pockets of target proteins, while the tert-butyl and ethyl groups may stabilize binding through van der Waals interactions.

In vitro experiments have also been conducted to evaluate the biological activity of 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate. These studies have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound has demonstrated the ability to disrupt microtubule formation and induce apoptosis in tumor cells, suggesting its potential as an anti-cancer agent. Furthermore, its interaction with specific transcription factors involved in cell cycle regulation has been observed, which could provide insights into its mechanism of action.

The synthesis of 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired functional groups into the indole core. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more efficient and scalable for industrial applications.

The pharmacokinetic properties of 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate are also under investigation to determine its suitability for clinical use. In vivo studies have revealed that the compound exhibits good oral bioavailability and distributes rapidly throughout various tissues. The trifluoromethyl group contributes to its metabolic stability by resisting degradation from cytochrome P450 enzymes, which is a common challenge in drug development. Additionally, the presence of polar functional groups enhances its solubility in blood plasma, facilitating better absorption and distribution.

The potential therapeutic applications of 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate are vast and span across multiple disease areas. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to inhibit certain enzymes involved in tumor growth suggests its utility in oncology research. Ongoing clinical trials are exploring its efficacy in treating late-stage cancers by targeting specific molecular pathways that drive tumor progression.

The development of novel drug candidates like 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process significantly. By leveraging these tools, researchers can identify lead compounds with high affinity and selectivity towards target proteins more efficiently than traditional methods alone.

The future prospects for 1-tert-butyl 4-ethyl 6-(trifluoromethyl)-1H-indole-1,4-dicarboxylate are bright given its promising preclinical data and unique structural features. Further optimization through structure-function relationship studies may enhance its therapeutic index and reduce potential side effects. Additionally， exploring combination therapies with other drugs could expand its clinical applications by targeting multiple disease pathways simultaneously.

In conclusion, 1-tert-butyl 4-ethyl 6-(trifluoromethyl)< strong>-< strong>1H-indole-< strong> < strong> сильное >дикарбоксилат (CAS No.< strong >2580248-43-5) является перспективным средством для дальнейших исследований в области фармакологии и лекарственного обеспечения.< / strong > Его уникальная структура и биологическая активность делают его ценным кандидатом для разработки новых терапевтических препаратов с широким спектром приложений в медицине и фармации.< / p > article > response >